2,7-Dicyclopropylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid

• IUPAC Name: 2,7-dicyclopropylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C13H13N3O2/c17-13(18)10-5-11(8-3-4-8)16-12(14-10)6-9(15-16)7-1-2-7/h5-8H,1-4H2,(H,17,18)
• InChI Key: PUIAHZOOCCYGKT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC3=CC(=NN23)C4CC4)C(=O)O
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

2,7-Dicyclopropylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid is a derivative of pyrazolo[1,5-a]pyrimidine. Pyrazolo[1,5-a]pyrimidines are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry and material science due to their photophysical properties. They are fused, rigid, and planar N-heterocyclic systems that contain both pyrazole and pyrimidine rings.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[1,5-a]pyrimidines are diverse and depend on the specific substituents present in the molecule. For instance, Harris et al. designed a method focused on the generation of disubstituted cyclopropanes.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of pyrazolo[1,5-a]pyrimidine derivatives, which may include “2,7-Dicyclopropylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid”:

Optical Applications

Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to their tunable photophysical properties. .

Synthetic Methodology

These compounds can be synthesized using efficient methodologies under microwave irradiation, yielding various 2,7-disubstituted products. .

Biological Activity

Tetrahydropyrazolo[1,5-a]pyrimidines are being explored as adenine mimetics for binding to ATP-binding sites of proteins. .

Anticancer Activity

Derivatives of pyrimidine have been studied for their in vitro anticancer activity against various cancer cell lines. .

Mechanism of Action

Target of Action

The primary target of 2,7-Dicyclopropylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, and its inhibition is an appealing target for cancer treatment .

Mode of Action

2,7-Dicyclopropylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid interacts with CDK2, inhibiting its activity . This inhibition results in significant alterations in cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression pathway . This can lead to the arrest of the cell cycle, preventing the proliferation of cancer cells .

Pharmacokinetics

Similar compounds have shown suitable pharmacokinetic properties .

Result of Action

The result of the action of 2,7-Dicyclopropylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid is the inhibition of cell proliferation . This is achieved through the alteration of cell cycle progression and the induction of apoptosis within cells .

Action Environment

The action, efficacy, and stability of 2,7-Dicyclopropylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid can be influenced by various environmental factors. These factors can include the presence of other compounds, the pH of the environment, and the temperature .